![molecular formula C12H18N2O2S B183535 1-Methyl-4-tosylpiperazine CAS No. 46779-48-0](/img/structure/B183535.png)
1-Methyl-4-tosylpiperazine
Overview
Description
1-Methyl-4-tosylpiperazine is a chemical compound with the molecular formula C12H18N2O2S . It is also known by its CAS Number: 46779-48-0 .
Synthesis Analysis
The synthesis of piperazine derivatives has been a subject of interest in recent years . Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular structure of this compound consists of a six-membered ring containing two nitrogen atoms . The molecular weight of this compound is 254.35 g/mol.Scientific Research Applications
HIV-1 Inhibition : 1-Methyl-4-tosylpiperazine derivatives, such as bisheteroarylpiperazines, have shown potent inhibitory effects on HIV-1 reverse transcriptase. They effectively block HIV-1 replication in peripheral blood lymphocytes, including variants resistant to other treatments, demonstrating low cytotoxicity and high efficacy in preventing viral spread (Dueweke et al., 1993).
Crystallography and Molecular Studies : Studies involving 1,4-dimethylpiperazine, a compound structurally related to this compound, reveal its complex formation with various acids. These studies provide insights into the crystal structure, hydrogen bonding, and molecular interactions, contributing to the broader understanding of piperazine chemistry and its potential applications (Dega-Szafran et al., 2006); (Dega-Szafran et al., 2008).
Cancer Research : Piperazine derivatives, including those structurally related to this compound, have been explored for their anti-cancer properties. Compounds like N-benzhydrylpiperazine and 1,3,4-oxadiazoles have shown significant growth inhibitory effects against various cancer cells, such as HeLa cancer cells. These compounds induce apoptosis and inhibit cell proliferation, suggesting their potential as chemotherapeutic agents (Khanam et al., 2018).
Antileishmanial Activity : Some 1,4-diarylpiperazines have been found to possess antileishmanial activity. This discovery points to the potential use of piperazine derivatives, including those similar to this compound, in developing new treatments for leishmaniasis (Mayence et al., 2004).
Antimicrobial Properties : Piperazine derivatives of chitosan have been studied for their antibacterial activities. These compounds, which include methylpiperazine and dimethylpiperazine derivatives, have shown effectiveness against both Gram-positive and Gram-negative bacteria. This suggests potential applications of piperazine derivatives in antimicrobial treatments (Másson et al., 2008).
Corrosion Inhibition : Certain piperazine compounds, such as 1-[(4-methylphenyl)sulfonyl]-4-pyridine-2-ylpiperazine, have been evaluated for their efficacy in inhibiting corrosion of metals like mild steel. Their protective effect in acidic environments points to potential industrial applications in corrosion control (Sumathi et al., 2016).
Future Directions
While specific future directions for 1-Methyl-4-tosylpiperazine are not mentioned in the search results, it’s worth noting that the field of piperazine derivatives is a subject of ongoing research . This includes the development of new synthesis methods and the exploration of potential applications in various fields.
Properties
IUPAC Name |
1-methyl-4-(4-methylphenyl)sulfonylpiperazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O2S/c1-11-3-5-12(6-4-11)17(15,16)14-9-7-13(2)8-10-14/h3-6H,7-10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOQGRIZFMIRFTQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00296724 | |
Record name | 1-Methyl-4-(toluene-4-sulfonyl)-piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00296724 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>38.2 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID47203316 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
46779-48-0 | |
Record name | 46779-48-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=111206 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-Methyl-4-(toluene-4-sulfonyl)-piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00296724 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-METHYL-4-(PARA-TOLYLSULFONYL)-PIPERAZINE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.